Cas no 183438-94-0 (2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]-)

• Product Name: 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]-
• CAS No: 183438-94-0
• MF: C₁₁H₁₃NOSi
• MW: 203.312523603439
• CID: 3821402
• PubChem ID: 85702148
• Update Time: 2025-11-02

2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]-
• 6-[2-(trimethylsilyl)ethynyl]pyridine-2-carbaldehyde
• starbld0020013
• Z3016412898
• IHA43894
• 6-((Trimethylsilyl)ethynyl)picolinaldehyde
• 6-(2-trimethylsilylethynyl)pyridine-2-carbaldehyde
• 6-(2-(trimethylsilyl)ethynyl)pyridine-2-carbaldehyde
• 183438-94-0
• 6-[2-(Trimethylsilyl)ethynyl]-2-pyridinecarboxaldehyde
• F97254
• EN300-1272271
• DB-169419
• 999-221-1

• Inchi： 1S/C11H13NOSi/c1-14(2,3)8-7-10-5-4-6-11(9-13)12-10/h4-6,9H,1-3H3
• InChI Key： GBHVXKVLLARWPG-UHFFFAOYSA-N
• SMILES： C1(C=O)=NC(C#C[Si](C)(C)C)=CC=C1

Computed Properties

• Exact Mass: 203.076640573Da
• Monoisotopic Mass: 203.076640573Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbon derivatives

Additional information on 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]-

Exploring the Unique Properties and Applications of 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- (CAS No. 183438-94-0)

In the world of organic chemistry, 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- (CAS No. 183438-94-0) stands out as a versatile and intriguing compound. This molecule, which combines a pyridine ring with a trimethylsilyl-protected ethynyl group, has garnered significant attention from researchers and industry professionals alike. Its unique structural features make it a valuable building block in various synthetic applications, particularly in the development of advanced materials and pharmaceuticals.

The 2-Pyridinecarboxaldehyde core is a well-known scaffold in medicinal chemistry, often serving as a precursor for the synthesis of bioactive molecules. The addition of the 6-[(trimethylsilyl)ethynyl] moiety introduces new dimensions to its reactivity and potential applications. This modification enhances the compound's utility in click chemistry reactions, a field that has seen explosive growth in recent years due to its efficiency and selectivity in forming molecular connections.

One of the most compelling aspects of 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- is its role in metal-organic frameworks (MOFs) development. Researchers are increasingly exploring this compound as a ligand in the construction of novel MOF structures, which have applications in gas storage, separation technologies, and catalysis. The trimethylsilyl-protected alkyne group offers unique coordination possibilities with various metal centers, making it particularly valuable in this cutting-edge field.

The compound's stability and reactivity profile also make it attractive for pharmaceutical research. Many scientists are investigating its potential as an intermediate in the synthesis of drug candidates targeting neurological disorders and infectious diseases. The pyridine-aldehyde functionality can be readily transformed into various heterocyclic systems that are prevalent in modern drug discovery programs.

In the realm of material science, 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- has shown promise in the development of organic electronic materials. Its ability to participate in cross-coupling reactions makes it a valuable component in the synthesis of conjugated polymers and small molecules for organic light-emitting diodes (OLEDs) and organic photovoltaics. The trimethylsilyl group serves as a protective moiety that can be selectively removed to reveal the reactive alkyne functionality when needed.

The synthesis and handling of 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- require specialized knowledge of organosilicon chemistry. The trimethylsilyl group not only protects the alkyne during synthetic transformations but also influences the compound's solubility and stability characteristics. This dual functionality has made the compound particularly interesting to researchers working on controlled release systems and prodrug development.

Recent advances in flow chemistry have opened new possibilities for the efficient production and utilization of 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]-. The compound's well-defined reactivity profile makes it an excellent candidate for continuous flow processes, which are gaining traction in both academic and industrial settings due to their improved safety, scalability, and reproducibility compared to traditional batch methods.

Environmental considerations are also driving innovation in the application of 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]-. Researchers are exploring its use in green chemistry approaches, particularly in catalytic systems that minimize waste and energy consumption. The compound's ability to participate in atom-economical transformations aligns well with the growing demand for sustainable chemical processes.

From a commercial perspective, the market for 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- has shown steady growth, reflecting its increasing importance in various research and development sectors. Suppliers are responding to this demand by offering the compound in different purity grades and packaging options to meet diverse customer needs. The compound's CAS No. 183438-94-0 serves as a unique identifier that facilitates global trade and regulatory compliance.

Quality control and analytical characterization of 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- typically involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for research and industrial applications.

Looking to the future, 2-Pyridinecarboxaldehyde, 6-[(trimethylsilyl)ethynyl]- is poised to play an increasingly important role in the development of novel materials and bioactive compounds. Its unique combination of structural features and reactivity continues to inspire innovation across multiple scientific disciplines, making it a compound worth watching in the coming years.